Cas no 78795-23-0 (2,4(1H,3H)-Pyrimidinedione,1-(5-hydroxypentyl)-5-methyl-)

• Product Name: 2,4(1H,3H)-Pyrimidinedione,1-(5-hydroxypentyl)-5-methyl-
• CAS No: 78795-23-0
• MF: C₁₀H₁₆N₂O₃
• MW: 212.245642662048
• CID: 577321
• PubChem ID: 274892
• Update Time: 2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(5-hydroxypentyl)-5-methyl- Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione,1-(5-hydroxypentyl)-5-methyl-
• 1-(5-hydroxypentyl)-5-methylpyrimidine-2,4-dione
• 1-(2-methyl-5-methylol-3-furyl)ethanone
• 1-(5-Hydroxymethyl-2-methyl-[3]furyl)-aethanon
• 1-(5-hydroxymethyl-2-methyl-[3]furyl)-ethanone
• 1-(5-hydroxymethyl-2-methyl-furan-3-yl)-ethanone
• 1-(5-hydroxypentyl)thymine
• 3-Acetyl-5-hydroxymethyl-2-methylfuran
• 4-Acetyl-5-methyl-furfuryl-2-alkohol
• CTK2H5297
• Ethanone, 1-[5-(hydroxymethyl)-2-methyl-3-furanyl]-
• I14-21967
• I14-23375
• 4-Hydroxy-1-(5-hydroxypentyl)-5-methylpyrimidin-2(1H)-one
• 78795-23-0
• DTXSID401000023
• NSC121240
• AKOS014915473
• NSC-121240

• Inchi： 1S/C10H16N2O3/c1-8-7-12(5-3-2-4-6-13)10(15)11-9(8)14/h7,13H,2-6H2,1H3,(H,11,14,15)
• InChI Key： SXBIUHRJZQRQDQ-UHFFFAOYSA-N
• SMILES： OCCCCCN1C(NC(C(C)=C1)=O)=O

Computed Properties

• Exact Mass: 212.11618
• Monoisotopic Mass: 212.116
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0
• Topological Polar Surface Area: 69.6Ų

Experimental Properties

• Density: 1.163
• Refractive Index: 1.511
• PSA: 69.64
• LogP: 0.00760